4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione

• IUPAC Name: 4-methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione
• InChI: InChI=1S/C14H18N4S/c1-16-10-15-18(14(16)19)11-17-9-5-8-13(17)12-6-3-2-4-7-12/h2-4,6-7,10,13H,5,8-9,11H2,1H3
• InChI Key: ACYXQKDDTXBLPY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN(C1=S)CN2CCCC2C3=CC=CC=C3
• Molecular Formula: C14H18N4S
• Molecular Weight: 274.39 g/mol

Description

4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione is a chemical compound with potential applications in scientific research. It is a member of the triazole family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of 4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. It has been shown to have activity against a range of targets, including proteases, kinases, and G protein-coupled receptors. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione are not well documented, but it has been shown to have activity against a range of biological targets. It has been suggested that this compound may have potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione in lab experiments is its potential to target a range of biological targets. This makes it a potentially useful tool for studying the mechanisms of action of these targets, as well as for developing new drugs and therapies. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione. One area of interest is the development of new drugs and therapies based on this compound. Another potential direction is the further elucidation of its mechanism of action, which could provide insights into the biology of the targets it interacts with. Additionally, research could focus on the optimization of synthesis methods and the development of new analogs with improved activity and selectivity.

Synthesis Methods

The synthesis of 4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione involves the reaction of 2-phenylpyrrolidine with 4-methyl-1H-1,2,4-triazole-3-thiol in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

4-Methyl-2-[(2-phenylpyrrolidin-1-yl)methyl]-1,2,4-triazole-3-thione has potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry. It has been shown to have activity against a range of biological targets, including enzymes and receptors. This makes it a potentially useful tool for studying the mechanisms of action of these targets, as well as for developing new drugs and therapies.